molecular formula C17H10Cl2O5 B5698693 3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate CAS No. 137988-11-5

3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate

Cat. No. B5698693
CAS RN: 137988-11-5
M. Wt: 365.2 g/mol
InChI Key: TXWCSHUEGWZAAH-UHFFFAOYSA-N
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Description

3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate is a chemical compound that belongs to the class of coumarin derivatives. It has been widely used in scientific research due to its various biological activities.

Mechanism of Action

The mechanism of action of 3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate is not fully understood. However, it has been suggested that its anticancer activity may be due to its ability to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha. It has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate in lab experiments is its ability to exhibit multiple biological activities. This makes it a versatile compound that can be used in various types of experiments. However, one of the limitations of using this compound is its potential toxicity. It is important to use proper safety precautions when handling this compound.

Future Directions

There are several future directions for the study of 3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways involved in its biological activities. Another direction is to study its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective anticancer agents.

Synthesis Methods

The synthesis of 3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate can be achieved by the reaction of 2,4-dichlorophenol with ethyl acetoacetate in the presence of a base such as potassium carbonate. The resulting compound is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

3-(2,4-dichlorophenoxy)-4-oxo-4H-chromen-7-yl acetate has been extensively studied for its various biological activities. It has been shown to exhibit anti-inflammatory, antimicrobial, and antioxidant properties. It has also been reported to have anticancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells.

properties

IUPAC Name

[3-(2,4-dichlorophenoxy)-4-oxochromen-7-yl] acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H10Cl2O5/c1-9(20)23-11-3-4-12-15(7-11)22-8-16(17(12)21)24-14-5-2-10(18)6-13(14)19/h2-8H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TXWCSHUEGWZAAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H10Cl2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00160436
Record name 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2,4-dichlorophenoxy)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00160436
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

365.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

137988-11-5
Record name 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2,4-dichlorophenoxy)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0137988115
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(2,4-dichlorophenoxy)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00160436
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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